N-(2-methoxyethyl)-N-(1,3-thiazol-5-ylmethyl)thieno[2,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-N-(1,3-thiazol-5-ylmethyl)thieno[2,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C15H15N3O2S2/c1-20-6-5-18(9-12-8-16-10-22-12)15(19)13-14-11(2-4-17-13)3-7-21-14/h2-4,7-8,10H,5-6,9H2,1H3
• InChI Key: LIPKCRPHBNDBEF-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=CN=CS1)C(=O)C2=NC=CC3=C2SC=C3
• Molecular Formula: C15H15N3O2S2
• Molecular Weight: 333.4 g/mol

Description

N-(2-methoxyethyl)-N-(1,3-thiazol-5-ylmethyl)thieno[2,3-c]pyridine-7-carboxamide is a synthetic organic compound that belongs to the class of thienopyridines

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxyethyl)-N-(1,3-thiazol-5-ylmethyl)thieno[2,3-c]pyridine-7-carboxamide typically involves multi-step organic reactions. The starting materials often include thieno[2,3-c]pyridine derivatives, which undergo functional group modifications to introduce the methoxyethyl and thiazolylmethyl groups. Common reaction conditions may involve the use of organic solvents, catalysts, and controlled temperatures to achieve the desired product.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for higher yields, using cost-effective reagents, and implementing efficient purification techniques. Industrial methods may also involve continuous flow processes to enhance production efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxyethyl)-N-(1,3-thiazol-5-ylmethyl)thieno[2,3-c]pyridine-7-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially changing its biological activity.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions to replace specific atoms or groups with others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or ketone derivatives, while substitution reactions can introduce new functional groups such as halogens or alkyl groups.

Scientific Research Applications

Chemistry: The compound can be used as a building block for synthesizing more complex molecules with desired properties.

Biology: It may serve as a probe or tool compound to study biological processes and pathways.

Medicine: The compound could be investigated for its pharmacological properties, including potential therapeutic effects.

Industry: It may find applications in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-N-(1,3-thiazol-5-ylmethyl)thieno[2,3-c]pyridine-7-carboxamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins that play a role in biological processes. The compound may modulate the activity of these targets, leading to various biological effects. Detailed studies are required to elucidate the exact pathways and interactions involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(2-methoxyethyl)-N-(1,3-thiazol-5-ylmethyl)thieno[2,3-c]pyridine-7-carboxamide include other thienopyridine derivatives with different substituents. Examples include:

• Thieno[2,3-c]pyridine-7-carboxamide derivatives with different alkyl or aryl groups.
• Compounds with variations in the thiazole ring substituents.

Uniqueness

The uniqueness of N-(2-methoxyethyl)-N-(1,3-thiazol-5-ylmethyl)thieno[2,3-c]pyridine-7-carboxamide lies in its specific combination of functional groups, which may confer distinct biological activities or chemical properties. Comparative studies with similar compounds can highlight its unique features and potential advantages in various applications.